Cas no 1806843-50-4 (4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid)

• Product Name: 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid
• CAS No: 1806843-50-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916342
• Update Time: 2025-06-07

4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid
• 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-6(9)5-3(7(13)14)4(10)2(12)1-11-5/h1,6,12H,(H2,10,11)(H,13,14)
• InChI Key： OVQZSVXSDGQRFY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C(=CN=1)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 96.4

Additional information on 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

Research Brief on 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS: 1806843-50-4)

4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS: 1806843-50-4) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, structural characterization, and biological activity, making it a subject of intense research interest.

The synthesis of 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid involves a multi-step process that includes the introduction of the difluoromethyl group at the 2-position of the pyridine ring, followed by functionalization at the 3- and 5-positions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability, making this compound a valuable scaffold for drug development.

Recent research has explored the biological activity of 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid, with a focus on its potential as an enzyme inhibitor. Preliminary studies indicate that this compound exhibits inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting its potential application in the treatment of inflammatory diseases. Additionally, its unique structural features have prompted investigations into its role as a building block for the synthesis of more complex bioactive molecules.

In the context of drug discovery, the compound's ability to modulate enzyme activity has been further investigated through in vitro and in vivo studies. These studies have demonstrated its efficacy in reducing enzyme activity at micromolar concentrations, with minimal cytotoxicity observed in cell-based assays. Such findings highlight its potential as a lead compound for the development of new therapeutic agents targeting enzyme-related pathologies.

Future research directions for 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid include optimizing its synthetic pathway to improve yield and scalability, as well as further elucidating its mechanism of action at the molecular level. Additionally, structure-activity relationship (SAR) studies are underway to identify derivatives with enhanced potency and selectivity. The compound's versatility and promising biological activity make it a compelling candidate for continued investigation in the fields of medicinal chemistry and chemical biology.

In conclusion, 4-Amino-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS: 1806843-50-4) represents a significant advancement in the development of novel bioactive molecules. Its unique structural features and demonstrated biological activity underscore its potential as a valuable tool for drug discovery and therapeutic development. Ongoing research efforts are expected to further uncover its applications and optimize its properties for clinical use.